Cas no 852155-61-4 (2-fluoro-N-(2-methoxyphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide)

• Product Name: 2-fluoro-N-(2-methoxyphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide
• CAS No: 852155-61-4
• MF: C₁₉H₁₉FN₂O₃
• MW: 342.364168405533
• CID: 5958794
• PubChem ID: 3237706
• Update Time: 2025-06-07

2-fluoro-N-(2-methoxyphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-(2-methoxyphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide
• 2-fluoro-N-(2-methoxyphenyl)-N-((2-oxopyrrolidin-1-yl)methyl)benzamide
• Benzamide, 2-fluoro-N-(2-methoxyphenyl)-N-[(2-oxo-1-pyrrolidinyl)methyl]-
• 852155-61-4
• HMS2391C06
• SMR000027329
• F0649-0477
• MLS000092252
• 2-fluoro-N-(2-methoxyphenyl)-N-[(2-oxopyrrolidin-1-yl)methyl]benzamide
• AKOS024591825
• CHEMBL1367186

• Inchi： 1S/C19H19FN2O3/c1-25-17-10-5-4-9-16(17)22(13-21-12-6-11-18(21)23)19(24)14-7-2-3-8-15(14)20/h2-5,7-10H,6,11-13H2,1H3
• InChI Key： YYFAJIURDYMJLS-UHFFFAOYSA-N
• SMILES： C(N(C1=CC=CC=C1OC)CN1CCCC1=O)(=O)C1=CC=CC=C1F

Computed Properties

• Exact Mass: 342.13797063g/mol
• Monoisotopic Mass: 342.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.280±0.06 g/cm3(Predicted)
• Boiling Point: 544.2±50.0 °C(Predicted)
• pka: -0.88±0.20(Predicted)

Additional information on 2-fluoro-N-(2-methoxyphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide

Introduction to 2-fluoro-N-(2-methoxyphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide (CAS No. 852155-61-4)

2-fluoro-N-(2-methoxyphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide, identified by its Chemical Abstracts Service (CAS) number 852155-61-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their potential biological activity, particularly in the context of drug discovery and development. The structural features of this benzamide derivative, including its fluoro-substituted aromatic ring and the presence of a pyrrolidinone moiety, contribute to its unique chemical properties and make it a subject of interest for further investigation.

The molecular structure of 2-fluoro-N-(2-methoxyphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide consists of several key functional groups that are critical for its interaction with biological targets. The fluoro substituent at the aromatic ring enhances the lipophilicity and metabolic stability of the molecule, which are essential factors in drug design. Additionally, the 2-methoxyphenyl group introduces a hydroxyl group that can participate in hydrogen bonding, influencing both solubility and binding affinity. The pyrrolidinone ring, located at the other end of the molecule, provides a nitrogen-rich scaffold that can interact with various biological receptors, making this compound a promising candidate for pharmacological exploration.

In recent years, there has been growing interest in the development of novel therapeutic agents that target neurological and inflammatory disorders. The structural motifs present in 2-fluoro-N-(2-methoxyphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide align well with the requirements for such compounds. For instance, studies have shown that benzamide derivatives can modulate enzyme activity and receptor binding, which are crucial mechanisms in treating conditions like pain and neurodegeneration. The fluoro and methoxy substituents may enhance the compound's ability to cross the blood-brain barrier, a critical factor for central nervous system (CNS) drugs.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and pharmacokinetic properties of molecules like 852155-61-4 with greater accuracy. Molecular docking simulations have revealed that this compound can interact with several protein targets, including enzymes involved in inflammation and neurotransmitter synthesis. These interactions suggest potential applications in treating diseases such as rheumatoid arthritis and chronic pain syndromes. Furthermore, the pyrrolidinone moiety has been identified as a key pharmacophore in several FDA-approved drugs, reinforcing its importance as a structural component in drug design.

The synthesis of 852155-61-4 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule. These methods not only improve efficiency but also minimize unwanted byproducts, making the process more sustainable and scalable for industrial applications.

From a medicinal chemistry perspective, the versatility of 2-fluoro-N-(2-methoxyphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide lies in its ability to be modified further to optimize its pharmacological profile. By altering substituents or exploring different analogs, researchers can fine-tune properties such as potency, selectivity, and toxicity. This flexibility is essential for developing lead compounds that meet stringent pharmaceutical standards before moving into clinical trials.

In conclusion, 852155-61-4 represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its combination of lipophilic groups like the fluoro substituent and hydrogen-bonding capabilities from the methoxyphenyl group makes it an attractive candidate for further development. As computational methods continue to evolve, so too will our understanding of how these molecules interact with biological systems. This knowledge will undoubtedly pave the way for new treatments targeting some of humanity's most challenging diseases.